Cas no 2639444-76-9 (Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate)

• Product Name: Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate
• CAS No: 2639444-76-9
• MF: C₁₅H₂₁NO₂
• MW: 247.33274435997
• CID: 5641882
• PubChem ID: 165896278
• Update Time: 2025-10-30

Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2639444-76-9
• tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate
• EN300-27782904
• Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate

• Inchi： 1S/C15H21NO2/c1-15(2,3)18-14(17)9-12-6-4-5-11-7-8-16-10-13(11)12/h4-6,16H,7-10H2,1-3H3
• InChI Key： VLVAVUPFEXMDFS-UHFFFAOYSA-N
• SMILES： O(C(CC1=CC=CC2CCNCC=21)=O)C(C)(C)C

Computed Properties

• Exact Mass: 247.157228913g/mol
• Monoisotopic Mass: 247.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate

Comprehensive Overview of Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate (CAS No. 2639444-76-9)

The compound Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate (CAS No. 2639444-76-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a tetrahydroisoquinoline core and a tert-butyl acetate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting neurological and cardiovascular diseases, which aligns with current trends in precision medicine and personalized therapeutics.

One of the key reasons for the growing interest in Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate is its role as a building block for heterocyclic compounds. Heterocycles are pivotal in medicinal chemistry due to their prevalence in FDA-approved drugs. The tetrahydroisoquinoline scaffold, in particular, is known for its pharmacological versatility, appearing in compounds with antimicrobial, anticancer, and anti-inflammatory properties. This has led to a surge in searches for "tetrahydroisoquinoline derivatives" and "tert-butyl ester applications" in academic and industrial databases.

From a synthetic chemistry perspective, the tert-butyl group in this compound enhances stability and solubility, which are critical for high-throughput screening and drug formulation. These attributes are frequently discussed in forums and publications focused on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such intermediates. The compound’s CAS No. 2639444-76-9 is often queried in conjunction with "synthetic routes" and "catalytic optimization," reflecting the demand for efficient production techniques.

In addition to its pharmaceutical applications, Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate is also relevant in material science. Its aromatic and aliphatic hybrid structure makes it a candidate for designing functional polymers and advanced coatings. This interdisciplinary appeal has sparked curiosity among scientists exploring "smart materials" and "molecular engineering," further driving its visibility in search engines and research platforms.

Quality control and analytical characterization of this compound are equally important topics. Techniques like HPLC, NMR, and mass spectrometry are commonly employed to ensure purity and consistency, which are vital for regulatory compliance and reproducibility in research. Queries such as "CAS 2639444-76-9 analysis" and "tert-butyl acetate derivatives purity" highlight the need for reliable analytical data, a concern shared by both academic and industrial users.

Looking ahead, the potential of Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate in AI-driven drug discovery cannot be overlooked. With machine learning algorithms accelerating the identification of novel drug candidates, this compound’s structural features may contribute to virtual screening libraries. Searches for "computational chemistry" and "fragment-based drug design" often intersect with discussions about such intermediates, underscoring their relevance in modern research paradigms.

In summary, Tert-butyl 2-(1,2,3,4-tetrahydroisoquinolin-8-yl)acetate (CAS No. 2639444-76-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and synthetic chemistry. Its popularity in search trends reflects the scientific community’s focus on innovation, sustainability, and interdisciplinary collaboration. As research progresses, this compound is poised to remain a topic of interest for years to come.